Cas no 4837-20-1 (4-(Difluoromethoxy)benzoic acid)

4-(Difluoromethoxy)benzoic acid is a fluorinated aromatic carboxylic acid derivative characterized by the presence of a difluoromethoxy group at the para position of the benzoic acid ring. This structural feature enhances its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis, where the difluoromethoxy group can improve metabolic stability and bioavailability. The compound exhibits favorable reactivity for further functionalization, such as esterification or amidation, making it valuable in the development of bioactive molecules. Its high purity and consistent quality ensure reliable performance in research and industrial applications. The electron-withdrawing nature of the difluoromethoxy group also influences the acidity and reactivity of the carboxylic acid moiety.
4-(Difluoromethoxy)benzoic acid structure
4837-20-1 structure
Product name:4-(Difluoromethoxy)benzoic acid
CAS No:4837-20-1
MF:C8H6F2O3
MW:188.1282
MDL:MFCD00221454
CID:45353
PubChem ID:24870637

4-(Difluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(Difluoromethoxy)benzoic acid
    • p-(Difluoromethoxy)benzoic Acid
    • α,α-Difluoro-p-anisic Acid
    • 4-Difluoromethoxy-benzoic acid
    • Benzoic acid, 4-(difluoromethoxy)-
    • PubChem3933
    • 4-difluoromethoxybenzoic acid
    • 4-difluoromethoxy benzoic acid
    • BSNNYLYELGBSBA-UHFFFAOYSA-N
    • HMS1763K06
    • alpha,alpha-Difluoro-p-anisic Acid
    • BCP20506
    • 4 - Difluoromethoxy - benzoic acid
    • STK299276
    • RW3406
    • DTXSID70353232
    • 4-(Difluoromethoxy)benzoicacid
    • AK-968/13278120
    • CS-W016829
    • AMY39613
    • EN300-00033
    • AKOS000104680
    • A20368
    • 4-(Difluoromethoxy)benzoic acid, 98%
    • FT-0602315
    • CK1061
    • 4837-20-1
    • MFCD00221454
    • D4762
    • Z56899181
    • 4-[(Difluoromethyl)oxy]benzoic acid
    • SY011864
    • F1575-0123
    • SCHEMBL1018588
    • AS-18835
    • ALBB-000308
    • BBL038042
    • DB-051548
    • DTXCID80304295
    • MDL: MFCD00221454
    • Inchi: 1S/C8H6F2O3/c9-8(10)13-6-3-1-5(2-4-6)7(11)12/h1-4,8H,(H,11,12)
    • InChI Key: BSNNYLYELGBSBA-UHFFFAOYSA-N
    • SMILES: FC([H])(OC1C([H])=C([H])C(C(=O)O[H])=C([H])C=1[H])F
    • BRN: 2615223

Computed Properties

  • Exact Mass: 188.02900
  • Monoisotopic Mass: 188.02850037g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.9
  • Topological Polar Surface Area: 46.5

Experimental Properties

  • Color/Form: White powder
  • Melting Point: 168.0 to 172.0 deg-C
  • Boiling Point: 272.1°C at 760 mmHg
  • PSA: 46.53000
  • LogP: 1.98620
  • Solubility: Uncertain

4-(Difluoromethoxy)benzoic acid Security Information

4-(Difluoromethoxy)benzoic acid Customs Data

  • HS CODE:2918990090
  • Customs Data:

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-(Difluoromethoxy)benzoic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
D447638-100mg
4-(Difluoromethoxy)benzoic acid
4837-20-1
100mg
$64.00 2023-05-18
eNovation Chemicals LLC
D405153-100g
4-(DIFLUOROMETHOXY)BENZOIC ACID
4837-20-1 97%
100g
$1200 2024-06-05
TRC
D447638-1000mg
4-(Difluoromethoxy)benzoic acid
4837-20-1
1g
$98.00 2023-05-18
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
B23559-1g
4-(Difluoromethoxy)benzoic acid, 98+%
4837-20-1 98+%
1g
¥662.00 2023-03-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1033473-5g
4-(Difluoromethoxy)benzoic acid
4837-20-1 98%
5g
¥159.00 2024-05-12
Life Chemicals
F1575-0123-5μmol
4-(difluoromethoxy)benzoic acid
4837-20-1 90%+
5μmol
$63.0 2023-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1033473-1g
4-(Difluoromethoxy)benzoic acid
4837-20-1 98%
1g
¥48 2023-04-13
BAI LING WEI Technology Co., Ltd.
221711-1G
4-(Difluoromethoxy)benzoic acid, 98%
4837-20-1 98%
1G
¥ 251 2022-04-26
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD5936-100g
4-(Difluoromethoxy)benzoic acid
4837-20-1 98%
100g
¥1779.0 2024-04-18
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R026173-25g
4-(Difluoromethoxy)benzoic acid
4837-20-1 98%
25g
¥1070 2024-05-23

4-(Difluoromethoxy)benzoic acid Production Method

Synthetic Circuit 1

Reaction Conditions
1.1 Catalysts: Tris(2,2′-bipyridine)ruthenium(2+) bis(hexafluorophosphate) Solvents: Acetonitrile ;  12 h, 23 °C
Reference
Preparation of redox-active reagents for the ruthenium-catalyzed difluoromethoxylation and trifluoromethoxylation of arenes and heteroarenes under visible light
, World Intellectual Property Organization, , ,

Synthetic Circuit 2

Reaction Conditions
1.1 Catalysts: Tris(2,2′-bipyridine)ruthenium(2+) bis(hexafluorophosphate) Solvents: Acetonitrile ;  12 h, 23 °C
Reference
Catalytic radical difluoromethoxylation of arenes and heteroarenes
Lee, Johnny W.; Zheng, Weijia; Morales-Rivera, Cristian A.; Liu, Peng; Ngai, Ming-Yu, Chemical Science, 2019, 10(11), 3217-3222

4-(Difluoromethoxy)benzoic acid Raw materials

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Amadis Chemical Company Limited
(CAS:4837-20-1)4-(Difluoromethoxy)benzoic acid
A20368
Purity:99%
Quantity:100g
Price ($):233.0